Cas no 2411200-07-0 (N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide)

• Product Name: N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide
• CAS No: 2411200-07-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5360364
• PubChem ID: 146098424
• Update Time: 2025-05-20

N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952175370
• N-[2-Methyl-3-(3-methylpyrazol-1-yl)propyl]but-2-ynamide
• N-[2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propyl]but-2-ynamide
• N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide

• Inchi： 1S/C12H17N3O/c1-4-5-12(16)13-8-10(2)9-15-7-6-11(3)14-15/h6-7,10H,8-9H2,1-3H3,(H,13,16)
• InChI Key： CJILIXBDTNGCJP-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC(C)CN1C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9

Additional information on N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide

Introduction to N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide (CAS No. 2411200-07-0)

N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide, identified by its CAS number 2411200-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery. The structural features of this molecule, including its pyrazole moiety and ynamide functional group, make it a promising candidate for further investigation into its pharmacological properties.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its unique structure, consisting of a five-membered ring with two nitrogen atoms, contributes to its versatility in forming hydrogen bonds and interacting with biological targets. In the case of N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide, the presence of a methyl group on the pyrazole ring and the substitution pattern on the propyl chain enhance its potential for specific interactions with biological receptors.

The ynamide functional group, characterized by a carbon-carbon triple bond adjacent to an amide group, is another key feature of this compound. Ynamides have been increasingly studied due to their ability to undergo various chemical reactions that can be exploited in synthetic chemistry and drug design. The reactivity of the ynamide group allows for the facile introduction of additional functional groups, making it a valuable building block for the synthesis of more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of structurally diverse compounds in drug discovery. N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide exemplifies this trend, as it combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The combination of the pyrazole ring and the ynamide group creates a molecule with the potential to interact with multiple targets, which is often a desirable trait in drug candidates.

In vitro studies have begun to explore the biological activity of N-2-methyl-3-(3-methyl-1H-pyrazol-1-yl)propylbut-2-ynamide. Initial experiments have shown promising results in terms of interaction with certain enzymes and receptors. These interactions are critical for understanding the compound's potential therapeutic effects and mechanisms of action. The pyrazole moiety, in particular, has been observed to exhibit inhibitory activity against various enzymes, which could be relevant for treating inflammatory diseases and other conditions.

The synthesis of N-2-methyl-3-(3-methyl-1H-pyrazol-1-y)propylbut--2--ynamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been crucial in achieving the desired molecular structure. These methods not only enhance efficiency but also allow for greater control over the stereochemistry of the product, which is essential for biological activity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how N--2--methyl--3--(3--methyl--1H--pyrazol--1--y)propylbut--2--ynamide behaves within living systems is crucial for assessing its potential as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic pathways. These factors will determine how effectively the compound can reach its target sites and whether it can be safely administered to patients.

The potential applications of N--2--methyl--3--(3--methyl--1H--pyrazol--1--y)propylbut--2--ynamide extend beyond traditional therapeutic areas. Research is ongoing into its use as an intermediate in more complex drug synthesis, as well as its potential role in developing novel materials with specific chemical properties. The versatility of this compound makes it an attractive candidate for interdisciplinary studies that bridge chemistry and biology.

The regulatory landscape for new pharmaceutical compounds like N----2----methyl----3----(3----methyl----1H----pyrazol----1----y)propylbut----2----ynamide is stringent but well-established. Compliance with guidelines set forth by regulatory agencies ensures that any potential therapeutic applications are thoroughly evaluated for safety and efficacy before reaching clinical use. This rigorous process underscores the importance of thorough preclinical research and development.

In conclusion, N---2---methyl---3---(3---methyl---1H---pyrazol---1---y)propylbut---2---ynamide (CAS No. 2411200---07---0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Further research into its synthesis, pharmacology, and pharmacokinetics will be essential in determining its full potential as a therapeutic agent or as a valuable intermediate in drug development.